Cas no 181284-94-6 (3-Amino-4-methyl-benzobthiophene-2-carboxylic Acid Ethyl Ester)
181284-94-6 structure
Product Name:3-Amino-4-methyl-benzobthiophene-2-carboxylic Acid Ethyl Ester
CAS No:181284-94-6
MF:C12H13NO2S
MW:235.30212187767
MDL:MFCD11845694
CID:1094926
PubChem ID:10561741
Update Time:2025-04-20
3-Amino-4-methyl-benzobthiophene-2-carboxylic Acid Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-amino-4-methylbenzo[b]thiophene-2-carboxylate
- 3-Amino-4-methyl-benzo[b]thiophene-2-carboxylicacidethylester
- ethyl 3-amino-4-methyl-1-benzothiophene-2-carboxylate
- ethyl 3-amino-4-methyl-benzo[b]thiophene-2-carboxylate
- 3-AMINO-4-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID ETHYL ESTER
- MFCD11845694
- AKOS022189531
- SCHEMBL5266519
- KGRKGSZJGFPMFK-UHFFFAOYSA-N
- AS-5536
- ethyl3-amino-4-methylbenzo[b]thiophene-2-carboxylate
- 3-Amino-4-methylbenzo[b]thiophene-2-carboxylic acid ethyl ester
- 3-amino-2-ethoxycarbonyl-4-methylbenzo[b]thiophene
- 181284-94-6
- DB-108801
- CS-0448515
- 3-Amino-4-methyl-benzobthiophene-2-carboxylic Acid Ethyl Ester
-
- MDL: MFCD11845694
- Inchi: 1S/C12H13NO2S/c1-3-15-12(14)11-10(13)9-7(2)5-4-6-8(9)16-11/h4-6H,3,13H2,1-2H3
- InChI Key: KGRKGSZJGFPMFK-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)=C(C2C(C)=CC=CC1=2)N
Computed Properties
- Exact Mass: 235.06669983g/mol
- Monoisotopic Mass: 235.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 80.6Ų
3-Amino-4-methyl-benzobthiophene-2-carboxylic Acid Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169003612-5g |
Ethyl 3-amino-4-methylbenzo[b]thiophene-2-carboxylate |
181284-94-6 | 95% | 5g |
$1208.97 | 2023-09-02 | |
| Apollo Scientific | OR346155-1g |
3-Amino-4-methyl-benzo[b]thiophene-2-carboxylic acid ethyl ester |
181284-94-6 | 1g |
£149.00 | 2025-02-20 | ||
| Apollo Scientific | OR346155-5g |
3-Amino-4-methyl-benzo[b]thiophene-2-carboxylic acid ethyl ester |
181284-94-6 | 5g |
£508.00 | 2023-09-02 | ||
| Chemenu | CM156642-1g |
3-Amino-4-methyl-benzo[b]thiophene-2-carboxylic acid ethyl ester |
181284-94-6 | 95% | 1g |
$*** | 2023-03-31 | |
| abcr | AB302100-1 g |
3-Amino-4-methyl-benzo[b]thiophene-2-carboxylic acid ethyl ester; 95% |
181284-94-6 | 1g |
€231.20 | 2023-04-26 | ||
| abcr | AB302100-5 g |
3-Amino-4-methyl-benzo[b]thiophene-2-carboxylic acid ethyl ester; 95% |
181284-94-6 | 5g |
€761.60 | 2023-04-26 | ||
| Chemenu | CM156642-5g |
3-Amino-4-methyl-benzo[b]thiophene-2-carboxylic acid ethyl ester |
181284-94-6 | 95% | 5g |
$1119 | 2021-06-08 | |
| TRC | A899008-50mg |
3-Amino-4-methyl-benzo[b]thiophene-2-carboxylic Acid Ethyl Ester |
181284-94-6 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A899008-100mg |
3-Amino-4-methyl-benzo[b]thiophene-2-carboxylic Acid Ethyl Ester |
181284-94-6 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | A899008-500mg |
3-Amino-4-methyl-benzo[b]thiophene-2-carboxylic Acid Ethyl Ester |
181284-94-6 | 500mg |
$ 365.00 | 2022-06-07 |
3-Amino-4-methyl-benzobthiophene-2-carboxylic Acid Ethyl Ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
181284-94-6 (3-Amino-4-methyl-benzobthiophene-2-carboxylic Acid Ethyl Ester) Related Products
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